Cas no 473-90-5 (2-Oxomalonic acid)

2-Oxomalonic acid Properties

Names and Identifiers

• 2-Oxomalonic acid
• 2-oxopropanedioic acid
• Propanedioic acid,2-oxo-
• 2-ketomalonic acid
• 2-Oxomalonsaeure
• dicarboxylic ketone
• Ketomalonic acid
• Mesoxalate
• MESOXALIC ACID
• Oxomalonic acid
• Oxopropanedioic acid
• MESOXALIC ACID [MI]
• C00830
• BRN 1754123
• XEEVLJKYYUVTRC-UHFFFAOYSA-N
• Ketomalonic acid; Mesoxalate
• Propanedioic acid, oxo- (9CI)
• SCHEMBL28953
• Mesoxalic acid, 8CI
• Propanedioic acid, oxo-
• AKOS006282599
• HY-114634
• CHEBI:30842
• NS00022212
• CCRIS 1453
• FT-0693812
• 473-90-5
• 62R514HE48
• EINECS 207-473-4
• Q2823289
• 3-03-00-01355 (Beilstein Handbook Reference)
• F8881-6998
• ALPHA-KETOMALONIC ACID
• UNII-62R514HE48
• CS-0063624
• DB03589
• DTXSID3021649
• +Expand

• MDL： MFCD00002578
• InChIKey： XEEVLJKYYUVTRC-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H2O5/c4-1(2(5)6)3(7)8/h(H,5,6)(H,7,8)
• SMILES： C(=O)(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 117.99016
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 117.99022316g/mol
• Heavy Atom Count: 8
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.67
• Boiling Point: 405.2°C at 760 mmHg
• Density: 1.832